![molecular formula C18H9Cl2FN2S B2551093 6-(3,4-Dichlorophenyl)-2-[(4-fluorophenyl)sulfanyl]nicotinonitrile CAS No. 252059-65-7](/img/structure/B2551093.png)
6-(3,4-Dichlorophenyl)-2-[(4-fluorophenyl)sulfanyl]nicotinonitrile
Description
6-(3,4-Dichlorophenyl)-2-[(4-fluorophenyl)sulfanyl]nicotinonitrile (DFPN) is an organic compound with a wide range of applications in the scientific research field. It is a synthetic compound that is used in various laboratory experiments, including those involving drug discovery, biochemistry, and pharmacology. DFPN is a unique compound with a unique structure, which makes it particularly useful for scientific research.
Scientific Research Applications
Proton Exchange Membrane Applications
Partially fluorinated disulfonated poly(arylene ether benzonitrile) copolymers have been synthesized and characterized for their potential use in proton exchange membranes (PEMs) for fuel cells. These copolymers exhibit tunable properties, such as water uptake, proton conductivity, and methanol permeabilities, by controlling their molecular structure, indicating their potential in direct methanol fuel cells (DMFCs) and hydrogen/air fuel cells (Sankir et al., 2007).
Kinetic Investigation in Organic Chemistry
A kinetic study on the hydrolysis of aryl(fluoro)(phenyl)-λ6-sulfanenitriles in various solvents reveals the mechanism of neutral hydrolysis proceeding via an SN1 or an S-nitrilosulfonium cation-like transition state. This research highlights the role of solvent and substituent effects on the hydrolysis rates and mechanisms, providing insights into the reactivity and stability of similar nitrile-containing compounds (Dong et al., 2001).
Materials Science and Polymer Chemistry
Transparent aromatic polyimides synthesized from thiophenyl-substituted benzidines, including those derived from compounds similar to the requested chemical, show high refractive indices, small birefringences, and good thermomechanical stabilities. These properties make them suitable for advanced optical materials and electronic applications (Tapaswi et al., 2015).
Novel Compound Synthesis and Characterization
The synthesis and molecular structure optimization of a novel thiophene-containing compound, 2-acetyl-3-amino-5-[(2-oxopropyl)sulfanyl]-4-cyanothiophene, have been described. This research encompasses the synthesis, characterization, and preliminary evaluation of its potential applications, demonstrating the versatility of nitrile and sulfanyl groups in organic synthesis (Mabkhot et al., 2016).
properties
IUPAC Name |
6-(3,4-dichlorophenyl)-2-(4-fluorophenyl)sulfanylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H9Cl2FN2S/c19-15-7-1-11(9-16(15)20)17-8-2-12(10-22)18(23-17)24-14-5-3-13(21)4-6-14/h1-9H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSVXSYOLODEDPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1F)SC2=C(C=CC(=N2)C3=CC(=C(C=C3)Cl)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H9Cl2FN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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